![molecular formula C16H12N4O5 B3830016 2-methoxy-N'-(5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide](/img/structure/B3830016.png)
2-methoxy-N'-(5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide
Overview
Description
2-methoxy-N'-(5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide, also known as MNIB, is a synthetic compound that has been studied for its potential applications in various scientific research fields. MNIB has been found to exhibit promising properties in terms of its mechanism of action, biochemical and physiological effects, and potential future directions for research. In
Mechanism of Action
2-methoxy-N'-(5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide has been found to exhibit its cytotoxic activity through the induction of apoptosis, or programmed cell death, in cancer cells. (4) this compound has also been found to inhibit the aggregation of beta-amyloid peptides by binding to the peptides and preventing their aggregation. (3)
Biochemical and Physiological Effects
This compound has been found to exhibit cytotoxic activity against various cancer cell lines, including breast, colon, and lung cancer. (2) this compound has also been found to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of Alzheimer's disease. (3) this compound has been found to exhibit low toxicity in normal cells, which suggests that it may have potential as a therapeutic agent. (5)
Advantages and Limitations for Lab Experiments
One advantage of 2-methoxy-N'-(5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide is that it exhibits cytotoxic activity against various cancer cell lines, which makes it a promising candidate for cancer treatment. Another advantage is that it exhibits low toxicity in normal cells, which suggests that it may have potential as a therapeutic agent. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. Another limitation is that this compound has not yet been tested in clinical trials, which means that its safety and efficacy in humans are unknown.
Future Directions
There are several potential future directions for research on 2-methoxy-N'-(5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide. One direction is to further explore its potential as a therapeutic agent for cancer and Alzheimer's disease. Another direction is to investigate its mechanism of action in more detail, which could lead to the development of more effective therapeutic agents. Additionally, this compound could be modified to improve its pharmacokinetic and pharmacodynamic properties, which could increase its efficacy and reduce its toxicity. Finally, this compound could be tested in clinical trials to determine its safety and efficacy in humans.
Conclusion
In conclusion, this compound is a synthetic compound that has been studied for its potential applications in various scientific research fields. This compound has been found to exhibit promising properties in terms of its mechanism of action, biochemical and physiological effects, and potential future directions for research. This compound has the potential to be a valuable therapeutic agent for cancer and Alzheimer's disease, but further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.
Scientific Research Applications
2-methoxy-N'-(5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide has been studied for its potential applications in various scientific research fields. One of the most promising areas of research is in the field of cancer treatment. This compound has been found to exhibit cytotoxic activity against various cancer cell lines, including breast, colon, and lung cancer. (2) this compound has also been studied for its potential applications in the treatment of Alzheimer's disease. This compound has been found to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of Alzheimer's disease. (3)
properties
IUPAC Name |
N-[(2-hydroxy-5-nitro-1H-indol-3-yl)imino]-2-methoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O5/c1-25-13-5-3-2-4-10(13)15(21)19-18-14-11-8-9(20(23)24)6-7-12(11)17-16(14)22/h2-8,17,22H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHLDAQBFRZVHJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N=NC2=C(NC3=C2C=C(C=C3)[N+](=O)[O-])O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.